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Compound of Interest

Compound Name: SL-164

Cat. No.: B1619551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the research findings related to SL-164, a

quinazolinone derivative, with its parent compound, methaqualone, and a widely used

benzodiazepine, diazepam. Due to the limited publicly available research on SL-164, this

comparison relies on historical data, forensic reports, and established knowledge of related

sedative-hypnotic agents. The information is intended to offer a framework for understanding

the pharmacological context of SL-164 for research and drug development professionals.

Comparative Pharmacological Data
The following tables summarize the available quantitative and qualitative data for SL-164,

methaqualone, and diazepam. It is important to note that detailed, peer-reviewed

pharmacological studies on SL-164 are scarce, with much of the information derived from

forensic analysis and anecdotal reports.
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Parameter
SL-164
(Dicloqualone)

Methaqualone Diazepam

Drug Class Quinazolinone Quinazolinone Benzodiazepine

Primary Mechanism of

Action

Positive Allosteric

Modulator of GABA-A

Receptors

Positive Allosteric

Modulator of GABA-A

Receptors

Positive Allosteric

Modulator of GABA-A

Receptors

Therapeutic Use
Never marketed for

clinical use.

Formerly used as a

sedative and hypnotic.

Anxiolytic, sedative,

hypnotic,

anticonvulsant,

muscle relaxant.[1][2]

[3]

Reported Effects Sedative, hypnotic.[4]

Sedative, hypnotic,

muscle relaxant,

anxiolytic.[5]

Anxiolytic, sedative,

hypnotic,

anticonvulsant,

muscle relaxant,

amnesic.[1][2]

Adverse Effects
High risk of

convulsions.[4]

Delirium, convulsions,

hypertonia,

hyperreflexia, cardiac

and respiratory arrest

in overdose.[4]

Drowsiness, ataxia,

amnesia,

dependence,

respiratory depression

in combination with

other CNS

depressants.

Legal Status (US)

Not explicitly

scheduled, but

considered an

analogue of a

Schedule I substance.

Schedule I.[4] Schedule IV.[2]

Experimental Protocols
Detailed experimental protocols for SL-164 are not readily available in the public domain.

However, the following are standard preclinical in vivo methods used to evaluate the sedative
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and hypnotic properties of compounds like SL-164, methaqualone, and diazepam.

Open Field Test
This test is used to assess general locomotor activity and exploratory behavior in rodents,

which are indicative of sedative effects.

Apparatus: A square arena with walls, often marked with a grid.

Procedure: An animal is placed in the center of the arena, and its behavior is recorded for a

set period. Parameters measured include the number of grid lines crossed, rearing

frequency, and time spent in the center versus the periphery.

Interpretation: A significant decrease in locomotor activity and exploratory behavior

compared to a control group suggests a sedative effect.

Rota-Rod Test
This method evaluates motor coordination and muscle relaxant effects.

Apparatus: A rotating rod on which an animal is placed.

Procedure: The animal is placed on the rotating rod, and the latency to fall off is recorded.

The speed of rotation can be constant or accelerating.

Interpretation: A decrease in the time spent on the rod indicates impaired motor coordination,

a common effect of sedative-hypnotics.

Thiopental-Induced Sleeping Time
This experiment assesses the hypnotic potential of a test compound by measuring its ability to

potentiate the effects of a known hypnotic agent.

Procedure: Animals are pre-treated with the test compound or a vehicle control. After a

specific time, a sub-hypnotic or hypnotic dose of a barbiturate like thiopental sodium is

administered. The onset and duration of the loss of the righting reflex (i.e., sleep) are

recorded.
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Interpretation: A significant increase in the duration of sleep compared to the control group

indicates a hypnotic effect.[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general mechanism of action for quinazolinones and

benzodiazepines, as well as a typical experimental workflow for screening sedative-hypnotic

compounds.
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Caption: General signaling pathway for GABA-A receptor positive allosteric modulators.
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Caption: A typical preclinical experimental workflow for the discovery and evaluation of new

sedative-hypnotic drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1619551?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB00829
https://en.wikipedia.org/wiki/Diazepam
https://emedicine.medscape.com/article/290585-medication
https://emedicine.medscape.com/article/290585-medication
https://en.wikipedia.org/wiki/Methaqualone
https://www.drugs.com/illicit/quaaludes.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4377517/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4377517/
https://www.benchchem.com/product/b1619551#independent-verification-of-sl-164-research-findings
https://www.benchchem.com/product/b1619551#independent-verification-of-sl-164-research-findings
https://www.benchchem.com/product/b1619551#independent-verification-of-sl-164-research-findings
https://www.benchchem.com/product/b1619551#independent-verification-of-sl-164-research-findings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1619551?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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